Cas no 1801-99-6 (Methanone, (2-mercaptophenyl)phenyl-)

Methanone, (2-mercaptophenyl)phenyl- structure
1801-99-6 structure
Product name:Methanone, (2-mercaptophenyl)phenyl-
CAS No:1801-99-6
MF:C13H10OS
MW:214.2829
CID:1371116
PubChem ID:3499713

Methanone, (2-mercaptophenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (2-mercaptophenyl)phenyl-
    • phenyl-(2-sulfanylphenyl)methanone
    • phenyl(2-sulfanylphenyl)methanone
    • DTXSID70393077
    • 2-mercaptobenzophenone
    • 1801-99-6
    • SPEXCGKGVJUPGG-UHFFFAOYSA-N
    • SCHEMBL329590
    • Inchi: InChI=1S/C13H10OS/c14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)15/h1-9,15H
    • InChI Key: SPEXCGKGVJUPGG-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=O)C2=CC=CC=C2S

Computed Properties

  • Exact Mass: 214.0453
  • Monoisotopic Mass: 214.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 18.1Ų

Experimental Properties

  • PSA: 17.07

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